![molecular formula C18H14ClNO3 B214639 5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214639.png)
5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one, also known as C16, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of indole-2-one, which is a naturally occurring compound found in many plants and animals. C16 has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. Inflammation research has shown that this compound can inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. In neurodegenerative disease research, this compound has been found to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. In cancer cells, this compound has been found to induce apoptosis and inhibit cell proliferation. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells. In neurodegenerative disease research, this compound has been found to protect neurons from oxidative stress and prevent the formation of amyloid plaques.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one in lab experiments is its high purity and stability. This compound can be synthesized in good yield and purity, making it a reliable compound for research. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are many future directions for research on 5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one, including further studies on its mechanism of action, optimization of its synthesis and formulation, and exploration of its potential applications in other areas of scientific research. Some potential areas of research include its use as a therapeutic agent for other types of cancer, its potential as an anti-viral agent, and its role in the regulation of metabolic pathways. Further research on this compound could lead to the development of new treatments for a variety of diseases and conditions.
Synthesis Methods
5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one can be synthesized using a variety of methods, including chemical synthesis and enzymatic reactions. One common method involves the reaction of 5-chloroindole-2-carboxaldehyde with an appropriate ketone, such as 4-phenyl-2-butanone, in the presence of a base catalyst. This reaction produces this compound in good yield and purity.
Scientific Research Applications
5-chloro-3-hydroxy-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in a variety of scientific research areas, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines, which are involved in many inflammatory diseases. In neurodegenerative disease research, this compound has been found to protect neurons from oxidative stress and prevent the formation of amyloid plaques, which are associated with Alzheimer's disease.
properties
Molecular Formula |
C18H14ClNO3 |
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Molecular Weight |
327.8 g/mol |
IUPAC Name |
5-chloro-3-hydroxy-3-[(E)-2-oxo-4-phenylbut-3-enyl]-1H-indol-2-one |
InChI |
InChI=1S/C18H14ClNO3/c19-13-7-9-16-15(10-13)18(23,17(22)20-16)11-14(21)8-6-12-4-2-1-3-5-12/h1-10,23H,11H2,(H,20,22)/b8-6+ |
InChI Key |
DJKAQRZCSJVIRP-SOFGYWHQSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O |
SMILES |
C1=CC=C(C=C1)C=CC(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)CC2(C3=C(C=CC(=C3)Cl)NC2=O)O |
Origin of Product |
United States |
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